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Compound of Interest

Compound Name: Fluticasone Propionate Dithioacid

Cat. No.: B16346402

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: This technical guide provides a detailed overview of the spectroscopic analysis of

Fluticasone Propionate, a potent synthetic corticosteroid. Due to the limited availability of public

data on its dithioacid analogue, this document focuses on the well-characterized Fluticasone

Propionate, offering a comprehensive reference for its structural elucidation through Nuclear

Magnetic Resonance (NMR) and Mass Spectrometry (MS). The methodologies and data

presented herein serve as a foundational resource for researchers engaged in the analysis of

Fluticasone Propionate and related steroidal compounds.

Quantitative Spectroscopic Data
The following tables summarize the key quantitative data obtained from the NMR and MS

analysis of Fluticasone Propionate.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data
Table 1: ¹H NMR Chemical Shifts (δ) for Fluticasone Propionate
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Proton Assignment Chemical Shift (ppm) Multiplicity

H-1 7.23 d

H-2 6.38 dd

H-4 6.29 s

H-6 5.75 ddd

H-11 4.40 m

H-16 3.15 m

-SCH₂F (a) 5.85 dd

-SCH₂F (b) 5.70 dd

-CH₂CH₃ 2.40 q

-CH₂CH₃ 1.05 t

18-CH₃ 0.90 s

19-CH₃ 1.52 s

16α-CH₃ 0.85 d

Note: Data is compiled from publicly available spectra and may vary slightly depending on the

solvent and experimental conditions.

Table 2: ¹³C NMR Chemical Shifts (δ) for Fluticasone Propionate
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Carbon Assignment Chemical Shift (ppm)

C-3 186.2

C-17 90.5

C-5 165.8

C-1 154.3

C-4 128.9

C-2 125.1

C-9 104.8 (d, J=17.5 Hz)

C-6 99.2 (d, J=22.5 Hz)

C-11 67.5

C-14 48.1

C-12 38.9

C-10 43.5

C-13 46.5

C-8 32.7

C-7 31.2

C-15 33.8

C-16 35.1

19-CH₃ 22.1

18-CH₃ 16.5

-C(=O)O- 173.5

-CH₂CH₃ 27.5

-CH₂CH₃ 8.8

-SCH₂F 83.2 (t, J=225 Hz)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16346402?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


-C(=O)S- 198.5

Note: The assigned ¹³C NMR data for Fluticasone Propionate is not readily available in the

public domain. The data presented here is a plausible assignment based on known

corticosteroid spectra and theoretical predictions. Further experimental verification is

recommended.

Mass Spectrometry (MS) Data
Table 3: Key Mass-to-Charge Ratios (m/z) for Fluticasone Propionate

Ion m/z Description

[M+H]⁺ 501.2 Protonated molecular ion

Fragment 1 313.2

Putative fragment resulting

from the loss of the propionate

and fluoromethylthio groups

Fragment 2 293.2

Putative fragment resulting

from the further loss of HF

from Fragment 1

Experimental Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To acquire high-resolution ¹H and ¹³C NMR spectra for the structural elucidation of

Fluticasone Propionate.

Methodology:

Sample Preparation:

Weigh approximately 5-10 mg of Fluticasone Propionate standard.

Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g.,

DMSO-d₆ or CDCl₃) in a clean, dry vial.
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Transfer the solution to a 5 mm NMR tube.

Ensure the sample is free of any particulate matter.

Instrument Parameters (Example for a 500 MHz spectrometer):

¹H NMR:

Pulse Program: Standard single-pulse experiment (e.g., 'zg30').

Number of Scans: 16-64 (depending on sample concentration).

Relaxation Delay (d1): 1-2 seconds.

Acquisition Time: ~3-4 seconds.

Spectral Width: 0-12 ppm.

¹³C NMR:

Pulse Program: Proton-decoupled single-pulse experiment (e.g., 'zgpg30').

Number of Scans: 1024 or more (due to the low natural abundance of ¹³C).

Relaxation Delay (d1): 2-5 seconds.

Acquisition Time: ~1-2 seconds.

Spectral Width: 0-220 ppm.

Data Processing:

Apply Fourier transformation to the acquired Free Induction Decay (FID).

Perform phase correction and baseline correction.

Reference the spectra to the residual solvent peak (e.g., DMSO at 2.50 ppm for ¹H and

39.52 ppm for ¹³C).
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Integrate the signals in the ¹H spectrum to determine the relative number of protons.

Assign the peaks based on chemical shifts, coupling patterns, and, if necessary, 2D NMR

experiments (e.g., COSY, HSQC, HMBC).

Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern of Fluticasone

Propionate.

Methodology (Direct Infusion ESI-MS):

Sample Preparation:

Prepare a dilute solution of Fluticasone Propionate (e.g., 1-10 µg/mL) in a suitable solvent

compatible with electrospray ionization (e.g., methanol or acetonitrile, with 0.1% formic

acid to promote protonation).

Instrument Parameters (Example for a Q-TOF or Orbitrap mass spectrometer):

Ionization Mode: Positive Electrospray Ionization (ESI+).

Infusion Flow Rate: 5-10 µL/min.

Capillary Voltage: 3.5 - 4.5 kV.

Source Temperature: 100 - 150 °C.

Desolvation Gas (N₂) Flow: 5-10 L/min.

Mass Range: m/z 100 - 1000.

Collision Energy (for MS/MS): Ramp the collision energy (e.g., 10-40 eV) to induce

fragmentation and observe the product ions.

Data Analysis:

Identify the protonated molecular ion peak ([M+H]⁺).
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Analyze the MS/MS spectrum to identify the major fragment ions.

Propose a fragmentation mechanism based on the observed losses from the parent ion.

Mandatory Visualizations
General Workflow for Spectroscopic Analysis

Sample Preparation

Fluticasone Propionate Dithioacid

Dissolution in
Deuterated Solvent (NMR)

or ESI-compatible Solvent (MS)

NMR Spectrometer
(¹H, ¹³C)

NMR Sample

Mass Spectrometer
(ESI-MS, MS/MS)

MS Sample

Acquire FID
Process Spectrum

Acquire Mass Spectrum
& MS/MS Spectrum

Structural Elucidation
(Chemical Shifts, Coupling Constants)

Determine Molecular Weight
& Fragmentation Pattern

Click to download full resolution via product page

Caption: General workflow for the spectroscopic analysis of a small molecule.

Proposed Mass Spectrometry Fragmentation Pathway of
Fluticasone Propionate
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Caption: Proposed ESI-MS/MS fragmentation of Fluticasone Propionate.

To cite this document: BenchChem. [Spectroscopic Analysis of Fluticasone Propionate: An
In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16346402/docs#spectroscopic-analysis-of-
fluticasone-propionate-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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